Cas no 194861-99-9 ((5S)-3-(1,1-Dimethylethyl)-2-phenyl-5-oxazolidinemethanol)

• Product Name: (5S)-3-(1,1-Dimethylethyl)-2-phenyl-5-oxazolidinemethanol
• CAS No: 194861-99-9
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 1387544
• PubChem ID: 12296651
• Update Time: 2025-11-03

(5S)-3-(1,1-Dimethylethyl)-2-phenyl-5-oxazolidinemethanol Chemical and Physical Properties

Names and Identifiers

• [(5S)-3-tert-butyl-2-phenyl-1,3-oxazolidin-5-yl]methanol
• 5-oxazolidinemethanol, 3-(1,1-dimethylethyl)-2-phenyl-, (5S)-
• (5S)-3-(1,1-Dimethylethyl)-2-phenyl-5-oxazolidinemethanol
• (S)-2-phenyl-3-t-butyl-5-hydroxymethyloxazolidine
• 5-Oxazolidinemethanol,3-(1,1-dimethylethyl)-2-phenyl-,(5S)
• ZBN23C3M47
• ((5S)-3-(tert-Butyl)-2-phenyloxazolidin-5-yl)methanol
• DTXSID40485670
• AKOS027447543
• 194861-99-9

• Inchi： 1S/C14H21NO2/c1-14(2,3)15-9-12(10-16)17-13(15)11-7-5-4-6-8-11/h4-8,12-13,16H,9-10H2,1-3H3/t12-,13?/m0/s1
• InChI Key： JERBWURCWWHQBK-UEWDXFNNSA-N
• SMILES： O1[C@H](CO)CN(C1C1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 235.15700
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.70000
• LogP: 2.11470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (5S)-3-(1,1-Dimethylethyl)-2-phenyl-5-oxazolidinemethanol

Introducing (5S)-3-(1,1-Dimethylethyl)-2-phenyl-5-oxazolidinemethanol (CAS No. 194861-99-9): A Key Intermediate in Modern Pharmaceutical Synthesis

CAS No. 194861-99-9 refers to a specialized organic compound known as (5S)-3-(1,1-Dimethylethyl)-2-phenyl-5-oxazolidinemethanol. This compound has garnered significant attention in the pharmaceutical and chemical research communities due to its versatile structural features and potential applications in drug development. As a chiral auxiliary and intermediate, it plays a crucial role in synthesizing biologically active molecules, particularly those requiring precise stereochemical control.

The molecular structure of (5S)-3-(1,1-Dimethylethyl)-2-phenyl-5-oxazolidinemethanol is characterized by a five-membered oxazolidine ring, which is a common motif in pharmaceutical intermediates. The presence of a stereogenic center at the 5S position ensures that the compound exists as a single enantiomer, making it valuable for enantioselective synthesis. The oxazolidine ring itself contributes to the compound's stability and reactivity, allowing it to participate in various chemical transformations essential for drug synthesis.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of complex pharmaceuticals. The 1,1-dimethylethyl (isobutyl) group at the 3-position provides steric hindrance, influencing reaction pathways and selectivity. Meanwhile, the 2-phenyl substituent introduces electronic properties that can modulate the reactivity of the molecule. These features make it particularly useful in constructing heterocyclic scaffolds, which are prevalent in many modern drugs.

Recent advancements in synthetic chemistry have highlighted the importance of chiral auxiliaries like (5S)-3-(1,1-Dimethylethyl)-2-phenyl-5-oxazolidinemethanol in asymmetric synthesis. Researchers have leveraged its stereochemical integrity to develop efficient methods for producing enantiomerically pure compounds without relying on expensive catalysts or harsh conditions. For instance, studies have demonstrated its use in constructing quaternary stereocenters, which are critical for achieving high biological activity in drug candidates.

The pharmaceutical industry has been particularly interested in this compound due to its potential applications in developing treatments for various diseases. Its structural framework can be modified to create novel analogs with enhanced pharmacological properties. For example, derivatives of this oxazolidine-containing molecule have shown promise as kinase inhibitors, which are important for treating cancers and inflammatory diseases. The ability to fine-tune both the stereochemistry and electronic properties of these derivatives makes them attractive candidates for further development.

In addition to its role as an intermediate, (5S)-3-(1,1-Dimethylethyl)-2-phenyl-5-oxazolidinemethanol has been explored as a ligand in transition metal-catalyzed reactions. Its oxazolidine moiety can coordinate with metals such as palladium and copper, facilitating cross-coupling reactions that are pivotal in constructing complex organic molecules. These reactions are often employed in late-stage functionalization of drug candidates, allowing chemists to introduce specific pharmacophores with high precision.

The demand for high-quality intermediates like (5S)-3-(1,1-Dimethylethyl)-2-phenyl-5-oxazolidinemethanol has grown alongside advancements in drug discovery technologies. High-throughput screening and combinatorial chemistry rely on readily available building blocks to rapidly explore large chemical spaces. This compound's well-defined structure and predictable reactivity make it an indispensable tool for medicinal chemists seeking to optimize lead compounds into viable drug candidates.

From a synthetic chemistry perspective, one of the most intriguing aspects of this molecule is its versatility. It can undergo various transformations while retaining its core oxazolidine scaffold, allowing for modular construction of more complex structures. For example, nucleophilic additions at the methanol group can introduce new functionalities, while ring-opening reactions can lead to acyclic derivatives with different biological profiles. Such flexibility is crucial for adapting synthetic strategies to meet the evolving needs of drug development pipelines.

The industrial production of (5S)-3-(1,1-Dimethylethyl)-2-phenyl-5-oxazolidinemethanol has also seen significant improvements over recent years. Advances in process optimization have enabled scalable synthesis with high enantiomeric purity and minimal waste generation. These developments align with global trends toward sustainable chemistry practices, ensuring that pharmaceutical intermediates can be produced efficiently without compromising environmental standards.

Future research directions may explore new applications of this compound beyond traditional pharmaceutical intermediates. Its unique structural features could make it useful in material science applications or as a precursor for agrochemicals and specialty chemicals. As synthetic methodologies continue to evolve, the potential uses for (5S)-3-(1,1-Dimethylethyl)-2-phenyl-5-oxazolidinemethanol are likely to expand further.